Cas no 802259-86-5 (4-Ethylpyridine-3-sulfonic acid)

• Product Name: 4-Ethylpyridine-3-sulfonic acid
• CAS No: 802259-86-5
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 2759972
• PubChem ID: 53485378
• Update Time: 2025-04-21

4-Ethylpyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethylpyridine-3-sulfonic acid
• DTXSID40704555
• DB-083049
• 802259-86-5

• Inchi： 1S/C7H9NO3S/c1-2-6-3-4-8-5-7(6)12(9,10)11/h3-5H,2H2,1H3,(H,9,10,11)
• InChI Key： JNVHTQRLZFICEW-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1CC)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.64000
• LogP: 1.97150